Cas no 228546-48-3 (Butanal,4-(3-pyridinyloxy)-)

• Product Name: Butanal,4-(3-pyridinyloxy)-
• CAS No: 228546-48-3
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 245117
• PubChem ID: 10986602
• Update Time: 2025-04-19

Butanal,4-(3-pyridinyloxy)- Chemical and Physical Properties

Names and Identifiers

• Butanal,4-(3-pyridinyloxy)-
• Butanal, 4-(3-pyridinyloxy)- (9CI)
• 4-(3-pyridyloxy)butanal
• 4-pyridin-3-yloxybutanal
• 228546-48-3
• 4-(pyridin-3-yloxy)butanal

• Inchi： 1S/C9H11NO2/c11-6-1-2-7-12-9-4-3-5-10-8-9/h3-6,8H,1-2,7H2
• InChI Key： IEOTYNWYMTXZMC-UHFFFAOYSA-N
• SMILES： O(C1C=NC=CC=1)CCCC=O

Computed Properties

• Exact Mass: 165.07903
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19